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Compound of Interest

Compound Name: 1H-Imidazole-1-sulfonyl azide

Cat. No.: B057912

Safe Handling of 1H-Imidazole-1-sulfonyl Azide and
Its Salts

For Immediate Reference: Key Safety and Logistical Information

This guide provides essential safety protocols for researchers, scientists, and drug
development professionals handling 1H-Imidazole-1-sulfonyl azide and its common salt
forms. Due to the potential hazards associated with organic azides, strict adherence to these
procedures is critical to ensure laboratory safety. The information below details necessary
personal protective equipment (PPE), operational plans for handling and storage, and proper
disposal methods.

Hazard Identification and Risk Assessment

1H-Imidazole-1-sulfonyl azide and its salts are energetic compounds used as diazo-transfer
reagents. The stability of these compounds varies significantly, with the hydrogen sulfate salt
being the safest for handling.

¢ 1H-Imidazole-1-sulfonyl azide (Parent Compound): A colorless liquid that is potentially
explosive and should be handled only in solution[1].

« 1H-Imidazole-1-sulfonyl azide hydrochloride: A solid that is sensitive to impact and heat. It
is hygroscopic and can hydrolyze over time to form highly explosive hydrazoic acid[1][2].
Heating above 150°C can cause violent decomposition[1]. It is classified as causing damage
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to organs through prolonged or repeated exposure, being harmful if swallowed, and causing
skin and eye irritation[3][4][5].

o 1H-Imidazole-1-sulfonyl azide hydrogen sulfate: Significantly more stable and less
sensitive to impact, friction, and electrostatic discharge, making it the preferred reagent for
diazo-transfer reactions[1][6][7]. However, it is still considered harmful if swallowed and can
cause skin and eye irritation[8].

Compound CAS Number Key Hazards

1H-Imidazole-1-sulfonyl azide 952234-37-6[9] Potentially explosive liquid[1]

Explosive risk (sensitive to
1H-Imidazole-1-sulfonyl azide impact, heat), hygroscopic,
_ 952234-36-5[3] ) ]
hydrochloride forms hydrazoic acid, organ

toxicity, skin/eye irritant[1][2][3]

More stable, lower explosive
1357503-23-1[8] risk, harmful if swallowed,
skin/eye irritant[1][7][8]

1H-Imidazole-1-sulfonyl azide

sulfate

Operational and Safety Protocols
Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following table
summarizes the required equipment.
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Body Part

Required PPE

Specifications and
Standards

Eyes/Face

Safety Goggles & Face Shield

Goggles must be chemical-
splash proof and conform to
EN 166 (EU) or NIOSH (US)
standards. A full-face shield is

required over the goggles[3][4]
[8].

Hands

Impervious Chemical-Resistant

Gloves

Nitrile or butyl rubber gloves
are recommended. Always
inspect gloves for integrity
before use and dispose of
them after handling the
compound[4][6][8].

Body

Flame-Resistant Laboratory
Coat & Chemical-Resistant
Apron/Suit

Wear a flame-resistant lab
coat. For larger quantities or
tasks with a higher risk of
splashing, a complete
chemical-resistant suit is

necessary[4][8].

Respiratory

Respirator (as needed)

Use in a well-ventilated area or
fume hood. If ventilation is
inadequate or dust is
generated, a full-face
respirator with appropriate
cartridges (e.g., OV/IAG/P99 in
the US or ABEK-P2 in the EU)
is required[3][4][8].

Feet

Closed-toe Safety Shoes

Safety shoes are required to
protect against spills and

falling objects[3].

Engineering Controls and Handling Procedures
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» Ventilation: All work with 1H-Imidazole-1-sulfonyl azide and its salts must be conducted in
a certified chemical fume hood to minimize inhalation exposure[10][11].

e Handling:

o Always handle the compound in solution to aid heat dissipation and reduce the risk of
detonation from friction or impact[2].

o Avoid the formation and spread of dust[8][10].

o Use compatible tools (e.g., plastic or ceramic spatulas) to avoid scratching glassware,
which can be an ignition source.

o Do not eat, drink, or smoke in the laboratory[3][10].

o Wash hands thoroughly with soap and water after handling[3][10].

Storage and Transport

Storage Conditions: Store in a cool, dry, and well-ventilated area, away from incompatible
materials such as acids, metals, and strong oxidizing agents[3][10].

Temperature: The recommended storage temperature is between 2-8°C in a designated,
explosion-proof refrigerator[3][11].

Inert Atmosphere: Store the container tightly sealed under an inert atmosphere (e.g., argon)
to prevent hydrolysis, especially for the hygroscopic hydrochloride salt[3][11].

Ignition Sources: Keep away from all sources of heat, sparks, and open flames|[3].

Spill and Emergency Response

o Evacuation: In case of a spill, evacuate all non-essential personnel from the area[10].
» Ventilation: Ensure the area is well-ventilated[3].
o Containment: Prevent the spill from entering drains or waterways[10].

o Cleanup:
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o Wear full PPE, including respiratory protection[10].

o For small spills, gently sweep or shovel the solid material into a labeled, sealed container
for disposal. Use dry cleanup methods and avoid creating dust. A vacuum cleaner rated
for explosive dusts may be used[3][10].

o Do not use air hoses for cleanup[10].

o For large spills, contact your institution's emergency response team immediately[10].

First Aid Measures

Exposure Route First Aid Protocol

Move the individual to fresh air. If breathing is
difficult or has stopped, provide artificial

Inhalation o ] ] ) ]
respiration. Seek immediate medical attention[3]

[4].

Immediately remove contaminated clothing.
, Wash the affected area with plenty of soap and
Skin Contact ] ] )
water for at least 15 minutes. Seek immediate

medical attention[3][4].

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids
Eye Contact ) i

open. Remove contact lenses if possible. Seek

immediate medical attention[3][4].

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion _ _ _ .
unconscious person. Seek immediate medical

attention[3][4].

Disposal Plan

Proper disposal is crucial to neutralize the hazardous properties of azide-containing waste.

» Solid Waste: Dispose of contaminated solids (e.g., gloves, paper towels) and excess reagent
in a sealed, clearly labeled container as hazardous waste. This should be handled by a
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licensed professional waste disposal service, often via incineration in a specialized facility[3]

8.

e Liquid Waste:

o Never concentrate solutions containing 1H-Imidazole-1-sulfonyl azide or its salts,
especially mother liquors from crystallization, as they may contain highly explosive

byproducts like hydrazoic acid[2].

o Agueous and organic waste streams should be chemically quenched to destroy the azide.
A common procedure involves treating the waste with 1.5 equivalents of sodium nitrite,
followed by slow acidification with stirring[7][12]. This process should only be performed by
trained personnel familiar with the reaction.

o After quenching, dispose of the solution through your institution's hazardous chemical

waste program.

Workflow for Handling 1H-Imidazole-1-sulfonyl
Azide Salts
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b057912?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Imidazole-1-sulfonyl_azide
https://pubs.acs.org/doi/10.1021/ol2007555
https://synquestprodstorage.blob.core.windows.net/msds/8H00/8H69-5-07.pdf
https://www.echemi.com/sds/imidazole-1-sulfonyl-azide-hydrochloride-pd180521133100.html
https://pubchem.ncbi.nlm.nih.gov/compound/23583982
https://pubchem.ncbi.nlm.nih.gov/compound/23583982
https://www.benchchem.com/product/b2675679
https://pubs.acs.org/doi/pdf/10.1021/acs.joc.6b00177
http://angenechemical.com/sds/1357503-23-1.pdf
https://wap.guidechem.com/msds/952234-37-6.html
https://store.apolloscientific.co.uk/storage/msds/OR301255_msds.pdf
https://www.canbipharm.com/uploads/chemicals/pdf/Apollo952234-36-5.pdf
https://research.manchester.ac.uk/files/33083992/JOC_note_jo_2016_00177a.pdf
https://www.benchchem.com/product/b057912#personal-protective-equipment-for-handling-1h-imidazole-1-sulfonyl-azide
https://www.benchchem.com/product/b057912#personal-protective-equipment-for-handling-1h-imidazole-1-sulfonyl-azide
https://www.benchchem.com/product/b057912#personal-protective-equipment-for-handling-1h-imidazole-1-sulfonyl-azide
https://www.benchchem.com/product/b057912#personal-protective-equipment-for-handling-1h-imidazole-1-sulfonyl-azide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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